Cas no 2639405-44-8 (Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27726715
- tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
- 2639405-44-8
- Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
-
- Inchi: 1S/C14H18FNO2/c1-14(2,3)18-13(17)12-7-10-9(8-16-12)5-4-6-11(10)15/h4-6,12,16H,7-8H2,1-3H3
- InChI Key: XUTFDUSMGAPGNN-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2CNC(C(=O)OC(C)(C)C)CC=21
Computed Properties
- Exact Mass: 251.13215698g/mol
- Monoisotopic Mass: 251.13215698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726715-1g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 1g |
$1400.0 | 2023-09-10 | ||
| Enamine | EN300-27726715-5g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 5g |
$4060.0 | 2023-09-10 | ||
| Enamine | EN300-27726715-10g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 10g |
$6020.0 | 2023-09-10 | ||
| Enamine | EN300-27726715-0.05g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 0.05g |
$1176.0 | 2025-03-19 | |
| Enamine | EN300-27726715-0.1g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 0.1g |
$1232.0 | 2025-03-19 | |
| Enamine | EN300-27726715-0.25g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 0.25g |
$1288.0 | 2025-03-19 | |
| Enamine | EN300-27726715-0.5g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 0.5g |
$1344.0 | 2025-03-19 | |
| Enamine | EN300-27726715-1.0g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 1.0g |
$1400.0 | 2025-03-19 | |
| Enamine | EN300-27726715-2.5g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 2.5g |
$2745.0 | 2025-03-19 | |
| Enamine | EN300-27726715-5.0g |
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
2639405-44-8 | 95.0% | 5.0g |
$4060.0 | 2025-03-19 |
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8): An Overview
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydroisoquinoline, a class of molecules known for their diverse biological activities and potential therapeutic applications. The introduction of a fluoro group at the 5-position and the tert-butyl ester at the carboxyl group imparts unique chemical and biological properties to this molecule.
The chemical structure of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is characterized by a fused ring system with a tetrahydroisoquinoline core. The presence of the fluoro substituent at the 5-position can significantly influence the electronic properties and conformational flexibility of the molecule. This modification can enhance its binding affinity to specific protein targets and improve its pharmacokinetic properties, such as solubility and metabolic stability.
Recent studies have highlighted the potential of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 (cyclooxygenase-2). These findings suggest that Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate could be a promising lead compound for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory properties, Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The neuroprotective activity is thought to be mediated through multiple mechanisms, including antioxidant effects and modulation of neurotrophic factors.
The synthesis of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the Pictet-Spengler reaction followed by selective fluorination and esterification steps. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.
Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.
In conclusion, Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8) represents an exciting advancement in medicinal chemistry with potential applications in treating inflammatory diseases and neurological disorders. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.
2639405-44-8 (Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)